Cas no 1004980-56-6 ((S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride)

• Product Name: (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride
• CAS No: 1004980-56-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 2858378
• PubChem ID: 131842804
• Update Time: 2025-10-28

(S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Y11801
• (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride
• (2S)-2-AMINO-2-(2-METHYLPHENYL)ACETIC ACID HYDROCHLORIDE
• (2S)-2-amino-2-(2-methylphenyl)acetic acid;hydrochloride
• (2S)-2-Amino-2-(2-methylphenyl)acetic Acid HCl
• 1004980-56-6

• Inchi： 1S/C9H11NO2.ClH/c1-6-4-2-3-5-7(6)8(10)9(11)12;/h2-5,8H,10H2,1H3,(H,11,12);1H/t8-;/m0./s1
• InChI Key： SNJXKWGGOWIUKE-QRPNPIFTSA-N
• SMILES： Cl.OC([C@H](C1C=CC=CC=1C)N)=O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Additional information on (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride

Recent Advances in the Study of (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride (CAS: 1004980-56-6)

The compound (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride (CAS: 1004980-56-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride as a key intermediate in the synthesis of chiral molecules, which are crucial for the development of enantiomerically pure pharmaceuticals. The compound's unique structural features, including its stereogenic center and aromatic moiety, make it a valuable building block for the construction of complex bioactive molecules. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and enzymatic resolution, to optimize the production of this compound with high enantiomeric purity.

In terms of biological activity, (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride has been investigated for its potential as a modulator of various biological pathways. Preliminary in vitro studies suggest that the compound exhibits affinity for specific protein targets, including enzymes and receptors involved in neurodegenerative diseases and inflammatory processes. These findings have spurred further research into its mechanism of action and therapeutic potential.

One of the most promising applications of (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride is in the development of novel therapeutics for central nervous system (CNS) disorders. Recent preclinical studies have demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects in models of Parkinson's and Alzheimer's diseases. These results underscore the compound's potential as a lead candidate for further drug development.

Additionally, the compound has been explored for its role in the synthesis of peptide mimetics and small-molecule inhibitors. Its structural versatility allows for the incorporation into larger pharmacophores, enabling the design of compounds with enhanced binding affinity and selectivity. This has opened new avenues for the development of targeted therapies for cancer and infectious diseases.

Despite these advancements, challenges remain in the large-scale production and clinical translation of (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing synthetic routes and evaluating the compound's safety and efficacy in animal models.

In conclusion, (S)-2-Amino-2-(o-tolyl)acetic acid hydrochloride (CAS: 1004980-56-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural and biological properties make it a valuable tool for drug discovery and development. Future studies should focus on elucidating its mechanism of action, improving synthetic methodologies, and exploring its clinical potential in various disease contexts.